Cas no 1510023-25-2 (1-(6-methylpyridin-3-yl)propan-2-ol)

• Product Name: 1-(6-methylpyridin-3-yl)propan-2-ol
• CAS No: 1510023-25-2
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5989807
• PubChem ID: 83675135
• Update Time: 2025-06-08

1-(6-methylpyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-methylpyridin-3-yl)propan-2-ol
• 1510023-25-2
• EN300-1758809

• Inchi： 1S/C9H13NO/c1-7-3-4-9(6-10-7)5-8(2)11/h3-4,6,8,11H,5H2,1-2H3
• InChI Key： HOWUYUPYXVNGGK-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=NC(C)=CC=1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(6-methylpyridin-3-yl)propan-2-ol

Comprehensive Overview of 1-(6-methylpyridin-3-yl)propan-2-ol (CAS No. 1510023-25-2): Properties, Applications, and Industry Insights

1-(6-methylpyridin-3-yl)propan-2-ol (CAS No. 1510023-25-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a pyridine ring substituted with a methyl group at the 6-position and a propan-2-ol side chain at the 3-position, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₁₃NO, and moderate polarity make it suitable for applications requiring solubility in both aqueous and organic phases.

In recent years, the demand for high-purity intermediates like 1-(6-methylpyridin-3-yl)propan-2-ol has surged, driven by advancements in drug discovery and crop protection technologies. Researchers frequently search for "CAS 1510023-25-2 solubility" or "synthesis of 6-methylpyridine derivatives," reflecting its relevance in optimizing reaction conditions. The compound’s chiral center at the propan-2-ol moiety also opens avenues for enantioselective catalysis, a hot topic in green chemistry.

From a technical perspective, 1-(6-methylpyridin-3-yl)propan-2-ol exhibits a boiling point of approximately 240–245°C and a density of ~1.05 g/cm³. These properties are critical for industrial scale-up, where questions like "scaling up 1510023-25-2 production" or "purification methods for pyridine alcohols" dominate discussions. Analytical techniques such as HPLC and GC-MS are commonly employed to ensure its purity, which is vital for regulatory compliance in end-use applications.

The compound’s role in API (Active Pharmaceutical Ingredient) synthesis is particularly noteworthy. For instance, it serves as a precursor in the development of neurological therapeutics, aligning with the growing focus on neurodegenerative disease research. Searches for "1510023-25-2 in CNS drug development" highlight this niche. Additionally, its low toxicity profile (as per preliminary studies) makes it a candidate for sustainable chemistry initiatives, another trending topic in 2024.

Beyond pharmaceuticals, 1-(6-methylpyridin-3-yl)propan-2-ol finds utility in flavor and fragrance industries due to its mild, slightly sweet odor. This application ties into the broader demand for "bio-based aroma chemicals"—a keyword with rising search volume. Its compatibility with microwave-assisted synthesis (a technique gaining traction for energy efficiency) further enhances its appeal, as evidenced by queries like "microwave synthesis of 6-methylpyridine alcohols."

Regulatory and safety aspects of CAS 1510023-25-2 are frequently queried, especially regarding "REACH compliance of pyridine derivatives." While not classified as hazardous under current standards, proper handling protocols—such as using PPE and ensuring ventilation—are recommended during large-scale operations. The compound’s biodegradability data, though limited, positions it favorably compared to persistent halogenated analogs.

In conclusion, 1-(6-methylpyridin-3-yl)propan-2-ol exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications, from life sciences to industrial processes, coupled with its alignment with sustainability goals, ensure its continued relevance. As research progresses, updates on its "catalytic asymmetric applications" or "patent landscape" will likely drive further interest in this adaptable molecule.